Aldosterone 18-Oxime 21-Acetate
Aldosterone 18-Oxime 21-Acetate
Brand Name:
Vulcanchem
CAS No.:
74220-49-8
VCID:
VC0124321
InChI:
InChI=1S/C23H31NO6/c1-13(25)30-11-20(28)18-6-5-17-16-4-3-14-9-15(26)7-8-22(14,2)21(16)19(27)10-23(17,18)12-24-29/h9,12,16-19,21,27,29H,3-8,10-11H2,1-2H3/b24-12-/t16-,17-,18+,19-,21+,22-,23+/m0/s1
SMILES:
CC(=O)OCC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C=NO
Molecular Formula:
C₂₃H₃₁NO₆
Molecular Weight:
417.5
Aldosterone 18-Oxime 21-Acetate
CAS No.: 74220-49-8
Reference Standards
VCID: VC0124321
Molecular Formula: C₂₃H₃₁NO₆
Molecular Weight: 417.5
CAS No. | 74220-49-8 |
---|---|
Product Name | Aldosterone 18-Oxime 21-Acetate |
Molecular Formula | C₂₃H₃₁NO₆ |
Molecular Weight | 417.5 |
IUPAC Name | [2-[(8S,9S,10R,11S,13R,14S,17S)-11-hydroxy-13-[(Z)-hydroxyiminomethyl]-10-methyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Standard InChI | InChI=1S/C23H31NO6/c1-13(25)30-11-20(28)18-6-5-17-16-4-3-14-9-15(26)7-8-22(14,2)21(16)19(27)10-23(17,18)12-24-29/h9,12,16-19,21,27,29H,3-8,10-11H2,1-2H3/b24-12-/t16-,17-,18+,19-,21+,22-,23+/m0/s1 |
SMILES | CC(=O)OCC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C=NO |
Synonyms | Aldosterone Oxime 21-Acetate; (11β)-21-(Acetyloxy)-11-hydroxy-3,20-dioxo-pregn-4-en-18-al 18-Oxime |
PubChem Compound | 71313077 |
Last Modified | Nov 11 2021 |
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